Cas no 84424-06-6 (3-(Trifluoroacetamido)pyrrolidine Hydrochloride)
3-(Trifluoroacetamido)pyrrolidine Hydrochloride is a fluorinated pyrrolidine derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The trifluoroacetamido group enhances its reactivity, making it valuable for constructing complex molecules, particularly in medicinal chemistry. Its hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly useful in the development of bioactive compounds, including protease inhibitors and other therapeutic agents, due to its ability to introduce trifluoromethyl motifs, which can influence metabolic stability and binding affinity. Its well-defined structure and high purity make it a reliable choice for precision synthetic applications.
84424-06-6 structure
Product Name:3-(Trifluoroacetamido)pyrrolidine Hydrochloride
CAS No:84424-06-6
MF:C6H10ClF3N2O
MW:218.604610919952
MDL:MFCD01090944
CID:707261
PubChem ID:87577023
Update Time:2025-05-27
3-(Trifluoroacetamido)pyrrolidine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2,2,2-trifluoro-N-3-pyrrolidinyl-
- 2,2,2-trifluoro-N-pyrrolidin-3-ylacetamide,hydrochloride
- 3-(Trifluoroacetamido)pyrrolidine Hydrochloride
- (3R)-(+)-3-(Trifluoroacetamido)pyrrolidinehydrochloride
- 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
- 3-(Trifluoroacetamido)pyrrolidine HCl
- (S)-2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
- 3-(trifluoroacetamido)pyrrolidinehydrochloride
- CMZSIQCZAFAEDH-UHFFFAOYSA-N
- PC430507
- ST51041765
- 3
- SCHEMBL1027224
- 2,2,2-trifluoro-N-(3-pyrrolidinyl)acetamide hydrochloride
- 2,2,2-trifluoro-N-pyrrolidin-3-ylacetamide;hydrochloride
- LF-0505
- SB49358
- FT-0772615
- 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamidehydrochloride
- 3-trifluoroacetylaminopyrrolidine hydrochloride
- DTXSID20375303
- D95324
- FT-0774164
- 84424-06-6
- T1247
- FT-0734013
- 115445-31-3
- BP-12595
- MFCD01090944
- A840779
- (3s)-(-)-3-(trifluoroacetamido)pyrrolidinehydrochloride
- 2,2,2-tris(fluoranyl)-N-pyrrolidin-3-yl-ethanamide hydrochloride
- 3-(trifluoroacetamido)pyrrolidine hydrochloride, AldrichCPR
- 3-trifluoroacetylamino pyrrolidine hydrochloride
- AKOS015849697
- 2,2,2-trifluoro-N-[(3S)-pyrrolidin-3-yl]acetamide,hydrochloride
- DA-27520
- DB-023542
-
- MDL： MFCD01090944
- Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-4-1-2-10-3-4;/h4,10H,1-3H2,(H,11,12);1H
- InChI Key： CMZSIQCZAFAEDH-UHFFFAOYSA-N
- SMILES： Cl.FC(C(NC1CNCC1)=O)(F)F
Computed Properties
- Exact Mass: 218.04300
- Monoisotopic Mass: 218.0433751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Melting Point: 235 °C
- PSA: 41.13000
- LogP: 1.54850
- Solubility: Not determined
3-(Trifluoroacetamido)pyrrolidine Hydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Hazard Category Code： 25-51
- Safety Instruction： 45
-
Hazardous Material Identification：
- Storage Condition：4° CStore…,-4℃Store…Better
3-(Trifluoroacetamido)pyrrolidine Hydrochloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Trifluoroacetamido)pyrrolidine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010759-1g |
3-(Trifluoroacetamido)pyrrolidinehydrochloride |
84424-06-6 | 98% | 1g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 010759-5g |
3-(Trifluoroacetamido)pyrrolidinehydrochloride |
84424-06-6 | 98% | 5g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 010759-10g |
3-(Trifluoroacetamido)pyrrolidinehydrochloride |
84424-06-6 | 98% | 10g |
￡95.00 | 2022-03-01 | |
| Fluorochem | 010759-25g |
3-(Trifluoroacetamido)pyrrolidinehydrochloride |
84424-06-6 | 98% | 25g |
￡177.00 | 2022-03-01 | |
| Apollo Scientific | PC430507-1g |
3-(Trifluoroacetamido)pyrrolidine hydrochloride |
84424-06-6 | 95 | 1g |
£50.00 | 2024-07-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1247-10G |
3-(Trifluoroacetamido)pyrrolidine Hydrochloride |
84424-06-6 | >98.0%(T) | 10g |
¥850.00 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1247-10g |
3-(Trifluoroacetamido)pyrrolidine Hydrochloride |
84424-06-6 | 98.0%(T) | 10g |
￥850.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D748881-10g |
3-(Trifluoroacetamido)pyrrolidine Hydrochloride |
84424-06-6 | 98.0% | 10g |
$215 | 2023-05-17 | |
| Key Organics Ltd | LF-0505-1MG |
2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride |
84424-06-6 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | LF-0505-5MG |
2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride |
84424-06-6 | >90% | 5mg |
£46.00 | 2025-02-08 |
3-(Trifluoroacetamido)pyrrolidine Hydrochloride Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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